Cas no 2229530-83-8 (2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine
• CAS No: 2229530-83-8
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5912502
• PubChem ID: 165674757
• Update Time: 2025-07-21

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine
• EN300-1772470
• 2229530-83-8

• Inchi： 1S/C11H21N3/c1-10(2,3)8-7-9(11(4,5)12)14(6)13-8/h7H,12H2,1-6H3
• InChI Key： LYQYSRSPSRPMAA-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C(C)(C)C)=N1)C(C)(C)N

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine

Introduction to 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2229530-83-8)

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine, with the CAS number 2229530-83-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a tert-butyl group, a methyl group, and a pyrazole ring. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for further investigation.

The molecular formula of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine is C₁₃H₂₁N₃, and its molecular weight is approximately 219.33 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of tert-butyl methyl pyrazole with propanamine. The synthesis process is highly controlled to ensure the purity and stability of the final product, which is crucial for its use in research and development.

In terms of physical properties, 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The biological activity of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine has been the subject of several recent studies. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Studies have shown that 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine can interact with specific GPCRs, potentially modulating their activity and signaling pathways.

A recent study published in the Journal of Medicinal Chemistry investigated the effects of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-2-amine on the serotonin 5-HT₇ receptor, a GPCR involved in regulating mood and circadian rhythms. The results indicated that this compound acts as a potent agonist, enhancing receptor activation and downstream signaling. This finding suggests potential applications in the treatment of mood disorders such as depression and anxiety.

In addition to its GPCR modulation properties, 2-(3-tet-butyl)-1-methyl)-1H-pyrazol)-5-y)-propan--amine has also been explored for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α, thereby reducing inflammation and promoting tissue repair.

The safety profile of 2-(3-tet-butyl)-1-methyl)-1H-pyrazol)-5-y)-propan--amine has been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(3-tet-butyl)-1-methyl)-1H-pyrazol)-5-y)-propan--amine (CAS No. 2229530--8) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its potential applications in modulating GPCRs and reducing inflammation highlight its therapeutic potential in treating various diseases. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge.